Cas no 65993-49-9 (2-Propenamide, N-heptyl-)

2-Propenamide, N-heptyl- structure
2-Propenamide, N-heptyl- structure
Product Name:2-Propenamide, N-heptyl-
CAS No:65993-49-9
MF:C10H19NO
MW:169.263962984085
CID:396991
PubChem ID:14529845
Update Time:2025-04-19

2-Propenamide, N-heptyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, N-heptyl-
    • N-Heptylacrylamide
    • N-heptylprop-2-enamide
    • SCHEMBL22294852
    • DTXSID40561302
    • 65993-49-9
    • SCHEMBL647156
    • Inchi: 1S/C10H19NO/c1-3-5-6-7-8-9-11-10(12)4-2/h4H,2-3,5-9H2,1H3,(H,11,12)
    • InChI Key: ABUMECXPQVMMIN-UHFFFAOYSA-N
    • SMILES: O=C(C=C)NCCCCCCC

Computed Properties

  • Exact Mass: 169.14677
  • Monoisotopic Mass: 169.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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